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Compound of Interest

Compound Name: 4-Bromo-3,5-dimethylphenol

Cat. No.: B051444

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties and
analytical methodologies related to 4-Bromo-3,5-dimethylphenol, a key reagent in various
chemical syntheses.

Physicochemical Properties of 4-Bromo-3,5-
dimethylphenol

4-Bromo-3,5-dimethylphenol, also known as 4-Bromo-3,5-xylenol, is a brominated phenol
derivative. It presents as a white to pale cream or pink crystalline powder.[1][2] Its chemical
structure and key properties are summarized below.

Quantitative Data Summary
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Property Value Source(s)
Melting Point 113-115°C [3114]
112.0-118.0 °C [112]

113-116 °C [5]

115.0-118.0 °C [6]

113-117 °C [7]

Molecular Formula CsHoBro [21[31[71[8]
Molecular Weight 201.06 g/mol [31141[8]
Assay (by GC) >98.5% [1][2]

99% [31[4]

>98.0% [6]

CAS Number 7463-51-6 [2I314151[7]

Experimental Protocols
Determination of Melting Point

The melting point of a solid organic compound is a critical physical property used for
identification and purity assessment. A pure crystalline solid will have a sharp melting point,
typically within a 0.5-1.0°C range. The presence of impurities generally leads to a depression
and broadening of the melting point range.

Methodology:

A common method for determining the melting point involves using a capillary tube and a
melting point apparatus.[9]

e Sample Preparation: A small amount of the dry, crystalline 4-Bromo-3,5-dimethylphenol is
placed in a capillary tube, which is then sealed at one end.[9] The sample is packed down to
a height of 1-2 mm by tapping the tube.[9][10]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/b64202
https://www.sigmaaldrich.com/TW/zh/product/aldrich/b64202
https://www.thermofisher.com/order/catalog/product/B21684.06
https://www.thermofisher.com/order/catalog/product/B21684.14
http://ww.chemblink.com/products/7463-51-6.htm
https://www.tcichemicals.com/HK/en/p/B2146
https://www.fishersci.ie/shop/products/4-bromo-3-5-dimethylphenol-99-thermo-scientific/11470267
https://www.thermofisher.com/order/catalog/product/B21684.14
https://www.sigmaaldrich.com/JP/ja/product/aldrich/b64202
https://www.fishersci.ie/shop/products/4-bromo-3-5-dimethylphenol-99-thermo-scientific/11470267
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3_5-dimethylphenol
https://www.sigmaaldrich.com/JP/ja/product/aldrich/b64202
https://www.sigmaaldrich.com/TW/zh/product/aldrich/b64202
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3_5-dimethylphenol
https://www.thermofisher.com/order/catalog/product/B21684.06
https://www.thermofisher.com/order/catalog/product/B21684.14
https://www.sigmaaldrich.com/JP/ja/product/aldrich/b64202
https://www.sigmaaldrich.com/TW/zh/product/aldrich/b64202
https://www.tcichemicals.com/HK/en/p/B2146
https://www.thermofisher.com/order/catalog/product/B21684.14
https://www.sigmaaldrich.com/JP/ja/product/aldrich/b64202
https://www.sigmaaldrich.com/TW/zh/product/aldrich/b64202
http://ww.chemblink.com/products/7463-51-6.htm
https://www.fishersci.ie/shop/products/4-bromo-3-5-dimethylphenol-99-thermo-scientific/11470267
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b051444?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a thermometer.[9]

e Heating: The sample is heated, and the rate of temperature increase should be slow, around
1-2°C per minute, as the temperature approaches the expected melting point. This ensures
thermal equilibrium between the sample, the heating block, and the thermometer.

o Observation: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes liquid (completion of melting) are recorded.
This provides the melting point range.

o Refinement (Optional but Recommended): An initial rapid determination can be performed to
find an approximate melting point. Subsequently, a more careful, slower determination is
carried out to obtain an accurate value.

Visualizations
Logical Workflow for Compound Identification

The following diagram illustrates a typical workflow for the identification and characterization of
a chemical compound like 4-Bromo-3,5-dimethylphenol.
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Caption: Workflow for the synthesis, purification, and characterization of a chemical compound.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b051444?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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